Cas no 941954-46-7 (N-(3-chlorophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide
• CAS No: 941954-46-7
• MF: C₂₁H₂₀ClN₃O₃
• MW: 397.854804039001
• CID: 5830273
• PubChem ID: 16896799
• Update Time: 2025-06-08

N-(3-chlorophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide
• Acetamide, N-(3-chlorophenyl)-2-[[2-(4-morpholinyl)-8-quinolinyl]oxy]-
• SR-01000911409
• F2255-1110
• AKOS024631865
• SR-01000911409-1
• N-(3-chlorophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide
• N-(3-chlorophenyl)-2-{[2-(morpholin-4-yl)quinolin-8-yl]oxy}acetamide
• 941954-46-7
• N-(3-chlorophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide

• Inchi： 1S/C21H20ClN3O3/c22-16-4-2-5-17(13-16)23-20(26)14-28-18-6-1-3-15-7-8-19(24-21(15)18)25-9-11-27-12-10-25/h1-8,13H,9-12,14H2,(H,23,26)
• InChI Key： DVJXCEBKLCCBST-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)COC1=C2C(=CC=C1)C=CC(N1CCOCC1)=N2

Computed Properties

• Exact Mass: 397.1193192g/mol
• Monoisotopic Mass: 397.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.7Ų

Additional information on N-(3-chlorophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide

Research Briefing on N-(3-chlorophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS: 941954-46-7)

N-(3-chlorophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS: 941954-46-7) is a synthetic small molecule that has recently gained attention in chemical biology and medicinal chemistry research. This compound, characterized by its quinoline core and morpholine substituent, represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Recent studies have focused on exploring its pharmacological properties, mechanism of action, and therapeutic applications.

The molecular structure of this compound combines several pharmacophoric elements that are known to interact with biological targets. The quinoline moiety provides a rigid planar structure that can intercalate with biomolecules, while the morpholine group enhances solubility and may participate in hydrogen bonding interactions. The acetamide linker and chlorophenyl group further contribute to the molecule's overall binding affinity and selectivity.

Recent pharmacological investigations have revealed that 941954-46-7 exhibits significant inhibitory activity against certain kinase targets involved in cell signaling pathways. In particular, preliminary studies suggest potential applications in oncology, where the compound has shown promising results in inhibiting cancer cell proliferation in vitro. The exact molecular targets and mechanism of action are currently under investigation, with several research groups working to elucidate the structure-activity relationships of this compound class.

Synthetic approaches to 941954-46-7 have been optimized in recent years, with improvements in yield and purity. The most efficient routes typically involve multi-step synthesis starting from 8-hydroxyquinoline derivatives, followed by sequential functionalization at the 2- and 8-positions. Recent methodological advances have enabled the production of gram-scale quantities for biological testing while maintaining high chemical purity (>98% by HPLC).

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that 941954-46-7 possesses favorable pharmacokinetic properties for further optimization. The compound demonstrates reasonable metabolic stability in liver microsome assays and acceptable membrane permeability in Caco-2 cell models. However, additional structural modifications may be required to improve aqueous solubility and reduce potential off-target effects.

Current research directions include exploring structural analogs of 941954-46-7 to enhance potency and selectivity, as well as investigating combination therapies with existing chemotherapeutic agents. Several pharmaceutical companies have included this compound class in their screening libraries for target identification and validation programs. The coming years are likely to see more detailed reports on its biological activities and potential clinical applications.

In conclusion, N-(3-chlorophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide represents an interesting chemical entity with potential therapeutic value. While much research remains to be done to fully characterize its biological activities and optimize its drug-like properties, the current findings suggest it may serve as a valuable tool compound for chemical biology studies and a potential lead for drug discovery programs targeting specific kinase pathways.